![molecular formula C18H13N5O2 B11039959 4-(4-Nitrophenyl)-5-phenylimidazo[1,5-B]pyridazin-7-amine](/img/structure/B11039959.png)
4-(4-Nitrophenyl)-5-phenylimidazo[1,5-B]pyridazin-7-amine
Overview
Description
4-(4-Nitrophenyl)-5-phenylimidazo[1,5-B]pyridazin-7-amine: is a heterocyclic compound with a fascinating structure. It belongs to the pyridazine and pyridazinone family, which have been explored for their diverse pharmacological activities. These compounds contain adjacent nitrogen atoms and exhibit a wide range of effects, including antimicrobial, antidepressant, anti-hypertensive, anticancer, and more .
Preparation Methods
Synthetic Routes:: The synthesis of this compound involves several steps. One common synthetic route includes the following:
Construction of the Pyridazine Ring:
Introduction of Substituents:
Final Amination:
Industrial Production:: Industrial-scale production methods may involve modifications of the above steps, optimization for yield, and cost-effectiveness.
Chemical Reactions Analysis
This compound can undergo various reactions:
Oxidation and Reduction:
Common Reagents:
Major Products:
Scientific Research Applications
Chemistry and Industry:
Mechanism of Action
- The exact mechanism remains an active area of research.
- Likely targets and pathways involve interactions with cellular receptors or enzymes.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C18H13N5O2 |
|---|---|
Molecular Weight |
331.3 g/mol |
IUPAC Name |
4-(4-nitrophenyl)-5-phenylimidazo[1,5-b]pyridazin-7-amine |
InChI |
InChI=1S/C18H13N5O2/c19-18-21-16(13-4-2-1-3-5-13)17-15(10-11-20-22(17)18)12-6-8-14(9-7-12)23(24)25/h1-11H,(H2,19,21) |
InChI Key |
YCSCTMAUGOIKEJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C(=CC=NN3C(=N2)N)C4=CC=C(C=C4)[N+](=O)[O-] |
Origin of Product |
United States |
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